N-ethyl-4,5-dimethyl-N-(4-pyridinylmethyl)-3-thiophenecarboxamide

• IUPAC Name: N-ethyl-4,5-dimethyl-N-(pyridin-4-ylmethyl)thiophene-3-carboxamide
• InChI: InChI=1S/C15H18N2OS/c1-4-17(9-13-5-7-16-8-6-13)15(18)14-10-19-12(3)11(14)2/h5-8,10H,4,9H2,1-3H3
• InChI Key: XKQMICRHOYSDFE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=NC=C1)C(=O)C2=CSC(=C2C)C
• Molecular Formula: C15H18N2OS
• DSSTOX Substance ID: DTXSID601167001
• Molecular Weight: 274.4 g/mol
• CAS RN: 886631-85-2

Description

N-ethyl-4,5-dimethyl-N-(4-pyridinylmethyl)-3-thiophenecarboxamide is a chemical compound that has been studied for its potential applications in scientific research. This compound has been shown to have interesting biochemical and physiological effects, and its mechanism of action has been investigated in detail. In

Mechanism of Action

The mechanism of action of N-ethyl-4,5-dimethyl-N-(4-pyridinylmethyl)-3-thiophenecarboxamide has been studied in detail. The compound has been shown to interact with specific targets in the body, including certain proteins and enzymes. This interaction can result in changes to the activity of these targets, which can have downstream effects on cellular processes. The exact mechanism of action may vary depending on the specific target being studied.
Biochemical and Physiological Effects:
This compound has been shown to have interesting biochemical and physiological effects. For example, the compound has been shown to inhibit the activity of certain enzymes, which can have downstream effects on cellular processes. Additionally, this compound has been shown to have anti-inflammatory effects, which may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

There are several advantages and limitations associated with the use of N-ethyl-4,5-dimethyl-N-(4-pyridinylmethyl)-3-thiophenecarboxamide in lab experiments. One advantage is that the compound has been shown to interact with specific targets in the body, which can provide insights into their function. Additionally, this compound has been investigated for its potential use in drug discovery and development. However, there are also limitations associated with the use of this compound. For example, the exact mechanism of action may vary depending on the specific target being studied, and the compound may have off-target effects that need to be taken into consideration.

Future Directions

There are several future directions for research on N-ethyl-4,5-dimethyl-N-(4-pyridinylmethyl)-3-thiophenecarboxamide. One area of interest is the potential therapeutic applications of this compound. For example, the anti-inflammatory effects of this compound may have potential applications in the treatment of certain diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in drug discovery and development.

Synthesis Methods

The synthesis of N-ethyl-4,5-dimethyl-N-(4-pyridinylmethyl)-3-thiophenecarboxamide has been described in the literature. The compound is typically synthesized using a multi-step process that involves the reaction of various starting materials. The exact details of the synthesis method may vary depending on the specific study, but the general approach involves the use of organic solvents and reagents to facilitate the reaction.

Scientific Research Applications

N-ethyl-4,5-dimethyl-N-(4-pyridinylmethyl)-3-thiophenecarboxamide has been studied for its potential applications in scientific research. One area of interest is its potential use as a tool to study the function of certain proteins and enzymes. The compound has been shown to interact with specific targets in the body, which can provide insights into their function and potential therapeutic applications. Additionally, this compound has been investigated for its potential use in drug discovery and development.